N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-3-(phenylthio)propanamide

• IUPAC Name: N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-3-phenylsulfanylpropanamide
• InChI: InChI=1S/C16H21N3OS/c1-13-12-14(18-19(13)2)8-10-17-16(20)9-11-21-15-6-4-3-5-7-15/h3-7,12H,8-11H2,1-2H3,(H,17,20)
• InChI Key: IOGKEHKLAKODDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C16H21N3OS
• Molecular Weight: 303.4 g/mol

Description

N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-3-(phenylthio)propanamide, also known as DPPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. DPPA is a small molecule inhibitor that targets a specific protein involved in various cellular processes, making it a promising tool for studying the mechanisms of these processes.

Scientific Research Applications

Medicinal Chemistry Applications

Compounds with structures related to N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-3-(phenylthio)propanamide have been explored for their potential in treating various diseases. For instance, derivatives of pyrazole have been investigated for their antidepressant properties, showcasing potential with reduced side effects compared to traditional treatments (Bailey et al., 1985). Additionally, pyrazole-based compounds have been evaluated for their anticancer activities, indicating that these structures can play a significant role in the development of new therapeutic agents (Metwally, Abdelrazek, & Eldaly, 2016).

Organic Synthesis and Chemical Properties

The versatility of pyrazole derivatives in organic synthesis has been demonstrated through the development of various heterocyclic compounds, highlighting their utility in constructing complex molecular architectures. Research has shown the ability to synthesize diverse heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole, underscoring the reactivity and adaptability of pyrazole derivatives in chemical synthesis (Metwally, Abdelrazek, & Eldaly, 2016). Furthermore, the study of CuI complexes with N,N',S,S' scorpionate ligands based on pyrazole derivatives provides insight into the coordination chemistry and potential applications in catalysis and material science (Gennari et al., 2008).